Cas no 59862-87-2 (2-Furancarboxylic acid, 4-bromo-, 1,1-dimethylethyl ester)

• Product Name: 2-Furancarboxylic acid, 4-bromo-, 1,1-dimethylethyl ester
• CAS No: 59862-87-2
• MF: C₉H₁₁BrO₃
• MW: 247.085842370987
• CID: 1622545
• PubChem ID: 10753356
• Update Time: 2025-04-21

2-Furancarboxylic acid, 4-bromo-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxylic acid, 4-bromo-, 1,1-dimethylethyl ester
• DB-106636
• SCHEMBL3984009
• 59862-87-2

• Inchi： 1S/C9H11BrO3/c1-9(2,3)13-8(11)7-4-6(10)5-12-7/h4-5H,1-3H3
• InChI Key： QMHKXWRIPNIKSZ-UHFFFAOYSA-N
• SMILES： BrC1=COC(=C1)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 245.98913
• Monoisotopic Mass: 245.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 39.4Ų

Experimental Properties

• PSA: 39.44